Cas no 314084-64-5 (2,5-Dibromo-1,3-diethylbenzene)

• Product Name: 2,5-Dibromo-1,3-diethylbenzene
• CAS No: 314084-64-5
• MF: C₁₀H₁₂Br₂
• MW: 292.010281562805
• CID: 3157475
• Update Time: 2025-05-25

2,5-Dibromo-1,3-diethylbenzene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-1,3-diethylbenzene

• Inchi： 1S/C10H12Br2/c1-3-7-5-9(11)6-8(4-2)10(7)12/h5-6H,3-4H2,1-2H3
• InChI Key： WNUHBZLYVFZJSK-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CC)Br)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Additional information on 2,5-Dibromo-1,3-diethylbenzene

Professional Introduction to 2,5-Dibromo-1,3-diethylbenzene (CAS No. 314084-64-5)

2,5-Dibromo-1,3-diethylbenzene, identified by its Chemical Abstracts Service (CAS) number 314084-64-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic hydrocarbon derivative features a benzene ring substituted with two bromine atoms at the 2- and 5-positions and two ethyl groups at the 1- and 3-positions. Its unique structural configuration makes it a valuable intermediate in synthesizing various specialized chemicals, including agrochemicals, dyes, and potential pharmaceuticals.

The synthesis of 2,5-Dibromo-1,3-diethylbenzene typically involves bromination and ethylation reactions on a precursor such as diethylbenzene. Advanced catalytic methods have been refined to enhance yield and purity, ensuring the compound meets stringent industrial and research-grade standards. The presence of bromine atoms introduces reactivity that allows for further functionalization, making it a versatile building block in medicinal chemistry.

In recent years, 2,5-Dibromo-1,3-diethylbenzene has garnered attention in academic research for its potential applications in drug discovery. Its aromatic system can serve as a scaffold for designing molecules with specific biological activities. For instance, studies have explored its derivatives as candidates for antimicrobial and anti-inflammatory agents. The bromine substituents facilitate modifications that can fine-tune pharmacokinetic properties, such as solubility and metabolic stability.

One notable area of investigation involves the use of 2,5-Dibromo-1,3-diethylbenzene in the development of novel photodynamic therapy (PDT) agents. The compound’s ability to absorb light in the visible spectrum makes it a candidate for generating reactive oxygen species (ROS) under irradiation. Researchers have synthesized its metal complexes to enhance light absorption and ROS generation efficiency, demonstrating promising results in preclinical studies for treating certain types of cancer.

The pharmaceutical industry has also explored 2,5-Dibromo-1,3-diethylbenzene as a precursor for kinase inhibitors. Kinases are enzymes critical in cellular signaling pathways, and their dysregulation is linked to various diseases. By modifying the 2,5-Dibromo-1,3-diethylbenzene scaffold, scientists aim to develop selective kinase inhibitors with therapeutic potential. Preliminary data suggest that certain derivatives exhibit inhibitory activity against specific kinases while maintaining low toxicity.

From an industrial perspective, 2,5-Dibromo-1,3-diethylbenzene plays a role in the production of specialty chemicals used in electronics and materials science. Its brominated aromatic structure contributes to the development of conductive polymers and liquid crystals. These materials are integral to modern display technologies and have applications in flexible electronics.

The environmental impact of handling 2,5-Dibromo-1,3-diethylbenzene is another critical consideration. While not classified as hazardous under standard regulations, proper handling protocols must be followed to ensure safety during synthesis and application. Waste management strategies focus on minimizing environmental release through efficient recovery and disposal methods.

Future research directions for 2,5-Dibromo-1,3-diethylbenzene include exploring its role in green chemistry initiatives. Innovations in catalytic processes aim to reduce waste and energy consumption during its production. Additionally, computational modeling techniques are being employed to predict the compound’s behavior in biological systems before experimental validation.

The versatility of 2,5-Dibromo-1,3-diethylbenzene underscores its importance as a chemical intermediate. As synthetic methodologies advance and new applications emerge，this compound will continue to be a focal point in both academic and industrial research. Its contributions to pharmaceuticals、materials science，and other fields highlight the ongoing relevance of well-designed aromatic derivatives.